Cas no 821766-88-5 (1-amino-3-methylpentan-2-one)

• Product Name: 1-amino-3-methylpentan-2-one
• CAS No: 821766-88-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6012981
• PubChem ID: 65179684
• Update Time: 2025-06-12

1-amino-3-methylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1-amino-3-methyl-
• 1-amino-3-methylpentan-2-one
• 821766-88-5
• SCHEMBL17560476
• AKOS014513668
• EN300-1249709

• Inchi： 1S/C6H13NO/c1-3-5(2)6(8)4-7/h5H,3-4,7H2,1-2H3
• InChI Key： QOKXYVJYHYJANH-UHFFFAOYSA-N
• SMILES： C(N)C(=O)C(C)CC

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.894±0.06 g/cm3(Predicted)
• Boiling Point: 162.7±23.0 °C(Predicted)
• pka: 7.34±0.29(Predicted)

Additional information on 1-amino-3-methylpentan-2-one

Chemical Profile of 1-amino-3-methylpentan-2-one (CAS No: 821766-88-5)

1-amino-3-methylpentan-2-one, identified by the Chemical Abstracts Service Number (CAS No) 821766-88-5, is an organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This aliphatic ketone with an amino group at the terminal position presents a versatile scaffold that is of significant interest for synthetic applications and potential biological activity.

The molecular structure of 1-amino-3-methylpentan-2-one consists of a five-carbon chain with a ketone group at the second carbon and an amino group at the first carbon, along with a methyl substituent at the third carbon. This specific arrangement imparts distinct reactivity and potential utility in various chemical transformations. The presence of both nucleophilic and electrophilic centers in its structure makes it a valuable intermediate in organic synthesis, particularly in the development of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of an amino group and a ketone moiety often suggests possible roles as bioactive agents or intermediates in drug discovery. For instance, derivatives of this compound have been investigated for their potential effects on enzyme inhibition and receptor binding. While 1-amino-3-methylpentan-2-one itself may not be directly used as a therapeutic agent, its role as a precursor or building block in synthesizing more sophisticated molecules is well-documented.

One of the most compelling aspects of 1-amino-3-methylpentan-2-one is its utility in peptide mimetics and peptidomimetic chemistry. The structural features of this compound allow it to mimic certain aspects of natural peptides while avoiding their limitations, such as susceptibility to proteolytic degradation. Researchers have leveraged its reactivity to develop novel ligands that interact with biological targets in ways that traditional peptides cannot. This has opened up new avenues for drug design, particularly in areas where peptide-based therapies face challenges.

The synthesis of 1-amino-3-methylpentan-2-one has also been optimized for efficiency and scalability, reflecting its importance as an industrial chemical intermediate. Various synthetic routes have been reported, including catalytic hydrogenation, Grignard reactions, and condensation reactions involving appropriate precursors. These methods highlight the compound's adaptability to different synthetic strategies, making it a preferred choice for chemists working on complex molecular architectures.

From a computational chemistry perspective, 1-amino-3-methylpentan-2-one has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications to its structure can enhance binding affinity or alter pharmacokinetic properties. Such information is crucial for medicinal chemists aiming to develop next-generation drugs with improved efficacy and reduced side effects.

The role of 1-amino-3-methylpentan-2-one in material science is another emerging area of interest. Its unique physicochemical properties make it suitable for use in polymer synthesis and as a precursor for functional materials. For example, it has been explored as a monomer in the production of specialty polymers that exhibit desirable thermal or mechanical properties. This interdisciplinary application underscores the broad utility of this compound beyond traditional pharmaceutical contexts.

In conclusion, 1-amino-3-methylpentan-2-one (CAS No: 821766-88-5) represents a fascinating compound with diverse applications across multiple scientific domains. Its structural features enable it to serve as a key intermediate in organic synthesis, a precursor for bioactive molecules, and a building block for advanced materials. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is likely to grow further.